Cas no 1394116-73-4 (2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid)

• Product Name: 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid
• CAS No: 1394116-73-4
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• MDL: MFCD27919992
• CID: 5208866
• PubChem ID: 71756362
• Update Time: 2026-03-06

2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid

• MDL： MFCD27919992
• Inchi： 1S/C9H13F2NO2/c10-9(11)4-3-8(7(13)14)2-1-6(9)5-12-8/h6,12H,1-5H2,(H,13,14)
• InChI Key： JDBIOMXNUYGVOL-UHFFFAOYSA-N
• SMILES： C12CCC(C(O)=O)(NC1)CCC2(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid

2,2-Difluoro-6-Azabicyclo[3.2.2]Nonane-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1394116-73-4, known as 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are characterized by their two fused ring structures, and it incorporates both fluorine atoms and a carboxylic acid group, making it a versatile molecule with potential applications in drug design and material science.

Bicyclic compounds have been of particular interest to researchers due to their unique structural properties and potential biological activities. The bicyclo[3.2.2]nonane framework, in particular, is known for its rigidity and stability, which can enhance the bioavailability of drugs when incorporated into molecular designs. The presence of fluorine atoms at the 2-position further modulates the physical and chemical properties of the molecule, potentially improving its solubility and metabolic stability.

Recent studies have highlighted the importance of fluorinated bicyclic compounds in medicinal chemistry. For instance, fluorination can significantly alter the electronic properties of a molecule, enhancing its ability to interact with biological targets such as enzymes or receptors. This has led to increased interest in 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid as a potential lead compound for drug discovery efforts targeting various therapeutic areas.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the fluorine atoms and carboxylic acid group. Researchers have employed various strategies, including ring-closing metathesis and subsequent fluorination reactions, to achieve high yields and purity levels. These methods have been optimized based on findings from recent publications in organic synthesis journals.

In terms of biological activity, 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies conducted in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a scaffold for developing kinase inhibitors.

The incorporation of an azabicyclo[3.2.2]nonane framework into drug candidates is particularly advantageous due to its ability to mimic natural product motifs while providing additional structural complexity. This has led to its exploration in peptide mimetics and other bioactive molecules.

Furthermore, the carboxylic acid group present in this compound offers versatility in chemical modification. It can be readily converted into esters or amides, enabling researchers to explore different pharmacokinetic profiles and improve drug delivery mechanisms.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2,2-difluoro-6-azabicyclo[3.2.2]nonane-5-carboxylic acid at the molecular level. Molecular docking studies have provided insights into its binding modes with various protein targets, guiding further optimization efforts.

In conclusion, CAS No 1394116734, or 2, difluoro-6-azabicyclo[ ]nonane-5-carboxylic acid, represents a cutting-edge molecule with significant potential in drug discovery and development.